Cas no 1806765-81-0 (Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate)
Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate
-
- Inchi: 1S/C10H7F5N2O5/c1-21-5(18)2-4-3-16-6(9(11)12)7(17(19)20)8(4)22-10(13,14)15/h3,9H,2H2,1H3
- InChI Key: NKHYWGLBICUZGC-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C(=CN=1)CC(=O)OC)OC(F)(F)F)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 414
- XLogP3: 2.3
- Topological Polar Surface Area: 94.2
Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029081264-1g |
Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate |
1806765-81-0 | 97% | 1g |
$1,490.00 | 2022-03-31 |
Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate
Research Briefing on Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate (CAS: 1806765-81-0)
In recent years, the compound Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate (CAS: 1806765-81-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, applications, and potential therapeutic implications. The unique structural features of this molecule, including its difluoromethyl and trifluoromethoxy groups, make it a promising candidate for drug development, particularly in the context of targeting specific enzymatic pathways.
The synthesis of Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate involves a multi-step process that leverages modern fluorination techniques. Recent studies have highlighted the efficiency of palladium-catalyzed cross-coupling reactions in introducing the difluoromethyl group, while the trifluoromethoxy moiety is typically incorporated via nucleophilic substitution. These advancements have improved the yield and purity of the compound, making it more accessible for further pharmacological evaluation.
One of the most notable applications of this compound is its role as a key intermediate in the development of novel agrochemicals and pharmaceuticals. Its nitro and trifluoromethoxy groups contribute to its bioactivity, particularly in inhibiting specific enzymes involved in inflammatory pathways. Recent in vitro studies have demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.
In addition to its therapeutic potential, Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate has also been explored for its utility in material science. Its unique electronic properties, attributed to the electron-withdrawing effects of the nitro and trifluoromethoxy groups, make it a valuable building block for designing advanced materials with specific optoelectronic characteristics. Recent research has investigated its incorporation into organic semiconductors, where it has shown promise in enhancing charge transport properties.
Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Issues such as regioselectivity during synthesis and the potential for off-target effects in biological systems necessitate further investigation. Collaborative efforts between chemists, biologists, and material scientists will be crucial in addressing these challenges and unlocking the full potential of this versatile molecule.
In conclusion, Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate represents a compelling area of research with broad implications across multiple disciplines. Its unique chemical properties and diverse applications underscore the importance of continued exploration and innovation in this field. Future studies should focus on refining synthetic methodologies, elucidating its mechanism of action, and expanding its applications in both pharmaceutical and material science domains.
1806765-81-0 (Methyl 2-(difluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)